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Compound of Interest

Compound Name: Solvent Yellow 98

Cat. No.: B076899

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 98, also known as Fluorescent Yellow 3G, is a synthetic organic dye of the azo
class.[1] It is characterized by its vibrant greenish-yellow fluorescence, excellent solubility in
organic solvents, and notable stability under heat and light.[1][2][3] These properties make it a
valuable colorant in various material science applications, particularly in the coloring of plastics
and synthetic fibers. Its molecular formula is C36H45N0O2S. This document provides detailed
application notes and experimental protocols for the use of Solvent Yellow 98 in material
science research.

Physicochemical Properties

A summary of the key physical and chemical properties of Solvent Yellow 98 is presented in
Table 1. This data is essential for determining its suitability for specific applications and for
designing experimental parameters.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b076899?utm_src=pdf-interest
https://www.benchchem.com/product/b076899?utm_src=pdf-body
https://www.guidechem.com/question/what-are-the-applications-of-s-id133677.html
https://www.guidechem.com/question/what-are-the-applications-of-s-id133677.html
https://www.union-pigment.com/china/solvent-yellow-98.html
http://www.xcolorpigment.com/solvent-yellow-98.html
https://www.benchchem.com/product/b076899?utm_src=pdf-body
https://www.benchchem.com/product/b076899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula C36H45N0O2S [4]
Molecular Weight 555.81 g/mol [4]
Appearance Greenish-yellow powder [31[5]
Melting Point 267 °C [3]

Heat Resistance (in PS) 300 °C [2][3]

Light Fastness (in PS)

6-7 (on a scale of 1-8)

[3]

Solubility in Dichloromethane

(20°C) 186.3 g/L [3]
Solubility in Toluene (20°C) 53.9g/L [3]
Solubility in Acetone (20°C) 2.2 g/lL [3]
Solubility in Ethanol (20°C) 1.1g/lL [3]

Applications in Material Science

Solvent Yellow 98 is utilized in a range of material science applications, primarily for its

fluorescent coloring properties.

Polymer Coloration

Solvent Yellow 98 is widely used for coloring a variety of plastics due to its high tinting

strength, and good heat and light resistance.[6] It is compatible with a range of polymers

including:

Polystyrene (PS)

Polycarbonate (PC)

Acrylonitrile Butadiene Styrene (ABS)

Polymethyl Methacrylate (PMMA)
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» Polyethylene Terephthalate (PET)
o Polyamide (PAG, with limited use in PA66)[7]

The dye is typically incorporated into the polymer matrix via masterbatches during the extrusion
or injection molding process.[8]

Non-Destructive Testing (NDT)

The fluorescent properties of Solvent Yellow 98 are leveraged in penetrant testing aerosols for
the detection of surface defects such as microcracks in various materials.[1] When applied to a
surface, the dye solution penetrates into cracks. After the excess is wiped away, the dye
trapped in the defects becomes visible under UV light, allowing for non-destructive inspection.

[1]

Advanced Coatings and Inks

Solvent Yellow 98 is a component in the formulation of specialized inks and coatings. A
notable application is in the preparation of nanolatex color pastes for painting materials.[1] In
this application, the oil-soluble dye is encapsulated in latex nanoparticles, which provides bright
color, high color fastness, and good migration resistance.[1]

Experimental Protocols

The following are detailed protocols for key applications of Solvent Yellow 98.

Protocol 1: Preparation of a Non-Destructive Testing
Aerosol

This protocol is based on the formulation described in patent application CN201810127158.3.
[1]

Objective: To prepare a fluorescent aerosol for the detection of surface microcracks.

Materials:
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Component Parts by Weight
Nano-shell poly 1-1.5
Cationic cellulose 0.5-0.8
Plasticizer 0.01-0.02
Surfactant 0.01-0.02
Permeating agent 0.01-0.015
Wetting agent 0.005-0.008
Solvent Yellow 98 0.01-0.02
Fluorescent Red GG 0.01-0.02
Nano titanium dioxide 0.1-0.2
Nano silver 0.05-0.06
Deionized water 2-3
Ethanol 20-30
Butane 30-40
Hydrofluoroalkane 35-45
Procedure:

 In a suitable mixing vessel, dissolve the nano-shell poly, cationic cellulose, plasticizer,
surfactant, permeating agent, and wetting agent in ethanol with stirring until a homogenous
solution is formed.

o Disperse the Solvent Yellow 98, Fluorescent Red GG, nano titanium dioxide, and nano
silver in the solution.

e Add the deionized water to the mixture and stir thoroughly.

e The resulting mixture is then charged into an aerosol container.
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o Crimp the valve onto the container and charge with the propellant mixture of butane and
hydrofluoroalkane.

Workflow for Preparation of Non-Destructive Testing Aerosol

Solution Preparation Aerosol Filling

Disperse Dyes & Nanoparticles }—>’ Add Deionized Water }—> Charge Mixture into Aerosol Can }—P{ Crimp Valve }—>

Dissolve Polymers & Additives in Ethanol }—> Charge with Propellant

Phase Preparation

Oil Phase: Dissolve Solvent Yellow 98 in Monomers Aqueous Phase: Dissolve Dispersant in Water

A \

High-Speed Emulsification

A

Initiator Addition & Polymerization

A4

Cooling, Filtration & Final Product
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Colored Polymer Sample

'

Immerse in Solvent

'

Incubate at Controlled Temperature

'

Periodic Sampling of Solvent

'

UV-Vis Spectrophotometry

'

Calculate Leached Concentration

'

Report Leaching Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b076899?utm_src=pdf-body-img
https://www.benchchem.com/product/b076899?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. Page loading... [guidechem.com]

. union-pigment.com [union-pigment.com]

. Solvent yellow 98|CAS NO.12671-74-8/27870-92-4 [xcolorpigment.com]
. Solvent yellow 98 | CymitQuimica [cymitquimica.com]

. epsilonpigments.com [epsilonpigments.com]

. Solvent yellow 98, Fluorescent yellow 3G [xcwydyes.com]

. nbinno.com [nbinno.com]

°
(0] ~ » &) faN w N -

. researchportal.hw.ac.uk [researchportal.hw.ac.uk]

 To cite this document: BenchChem. [Application Notes and Protocols: Solvent Yellow 98 in
Material Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076899#application-of-solvent-yellow-98-in-material-
science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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